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Compound of Interest

Compound Name: UBP618

CAS No.: 1333110-86-3

Cat. No.: B611534

Get Quote

Introduction & Scientific Context
UBP618 is a synthetic small molecule antagonist of the NMDA receptor. Unlike the well-known

"UBP" series of kainate receptor antagonists (e.g., UBP302, UBP310), UBP618 belongs to a

class of 2-naphthoic acid derivatives developed to probe allosteric inhibition sites on the

GluN1/GluN2 subunits.

In electrophysiological assays (patch-clamp or field potential recordings), the precision of the

stock solution is critical. UBP618 is highly lipophilic and virtually insoluble in water. Improper

preparation leads to micro-precipitation in the recording chamber, causing unstable baselines,

clogged perfusion lines, and inconsistent pharmacological data. This protocol outlines a

DMSO-based stock preparation strategy that ensures complete solubilization and long-term

stability.

Physicochemical Profile
Before handling, verify the compound identity using the parameters below.
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Parameter Data

Chemical Name
1-bromo-2-hydroxy-6-phenylnaphthalene-3-

carboxylic acid

Common ID UBP618

CAS Number 1333110-86-3

Molecular Weight 343.17 g/mol

Formula C₁₇H₁₁BrO₃

Physical State Off-white to yellow solid

Primary Solvent Dimethyl Sulfoxide (DMSO)

Solubility Limit
~10–25 mM in pure DMSO (varies by

batch/purity)

Solubility & Calculation Logic
The Solvent Choice: DMSO
Water or ACSF (Artificial Cerebrospinal Fluid) cannot be used for the stock solution. UBP618
requires a polar aprotic solvent. Anhydrous DMSO (Dimethyl Sulfoxide) is the standard.

Target Stock Concentration:10 mM is the recommended standard.

Why? While some batches may dissolve at higher concentrations, 10 mM is safe from

precipitation during freeze-thaw cycles.

Dilution Factor: A 10 mM stock allows for a 1:1000 dilution to achieve a 10 µM working

concentration, keeping the final DMSO content at 0.1%, which is the safety threshold for

most neuronal slice recordings.

Molarity Calculation
To prepare 1 mL of a 10 mM stock solution:

Protocol: Stock Solution Preparation
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Safety: Wear gloves, lab coat, and safety glasses. DMSO penetrates skin and can carry

dissolved toxins into the body.

Materials
UBP618 solid (stored at RT or 4°C desiccated).

Anhydrous DMSO (high purity, cell culture grade).

Amber glass vials or high-quality polypropylene microcentrifuge tubes (e.g., Eppendorf).

Vortex mixer and Ultrasonic bath.

Step-by-Step Procedure
Equilibration: Allow the vial of solid UBP618 to reach room temperature before opening. This

prevents condensation from forming inside the hygroscopic vial.

Weighing: Accurately weigh 3.43 mg of UBP618.

Expert Tip: If the amount is too small for your balance, weigh a larger amount (e.g., 5-10

mg) and adjust the DMSO volume accordingly to maintain 10 mM.

Solubilization:

Transfer the solid to the storage tube.

Add 1.0 mL of anhydrous DMSO.

Vortex vigorously for 30 seconds.

Sonicate for 2–5 minutes. The solution must be optically clear with no floating particulates.

Visual Check: Hold the tube up to a light source. If the solution appears cloudy or has a

pellet, sonicate further.

Aliquoting: Divide the stock into small aliquots (e.g., 50–100 µL) to avoid repeated freeze-

thaw cycles.
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Why? Repeated thawing introduces moisture from the air into the DMSO, which can cause

the hydrophobic UBP618 to precipitate over time.

Storage: Store aliquots at -20°C. Protect from light.

Stability:[1] Stable for up to 3 months at -20°C.

Protocol: Working Solution (Perfusion)
Goal: Prepare 50 mL of ACSF containing 10 µM UBP618.

Thaw: Remove one 50 µL aliquot from the freezer. Thaw completely at room temperature.

Vortex briefly.

Check: Ensure no precipitate has formed during storage. If precipitate is visible, warm the

tube to 37°C for 2 minutes and vortex.

Dilution:

Measure 50 mL of oxygenated ACSF (Artificial Cerebrospinal Fluid).

Add 50 µL of the 10 mM UBP618 stock solution.

Calculation:

.

Mixing: Vortex the ACSF or stir rapidly immediately upon addition.

Critical: Do not add the stock to a static solution; high local concentration can cause

"crashing out" (precipitation).

Final DMSO Content: The final solution contains 0.1% DMSO.

Visualization: Preparation Workflow
The following diagram illustrates the critical decision points and workflow for preparing the

solution.
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Caption: Workflow for the solubilization and dilution of UBP618, including quality control

checkpoints.

Troubleshooting & Expert Insights
Precipitation in ACSF: If UBP618 precipitates upon adding to ACSF (solution turns milky),

your stock concentration might be too high, or the mixing was too slow.

Solution: Try an intermediate dilution step (e.g., dilute 1:10 in water, then 1:100 in ACSF)

or ensure rapid stirring during addition.

DMSO Artifacts: In some sensitive slice preparations (e.g., inhibitory interneurons), even

0.1% DMSO can alter membrane resistance. Always run a Vehicle Control (ACSF + 0.1%

DMSO) to normalize your data.

Glass vs. Plastic: UBP618 is hydrophobic. While standard plastics are generally fine for

short-term use, glass reservoirs are preferred for perfusion systems to prevent the

compound from sticking to the container walls over long recording sessions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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